2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile

• Molecular Formula: C9H6BrF2NO
• Molecular Weight: 262.05 g/mol
• IUPAC Name: 2-[2-bromo-6-(difluoromethoxy)phenyl]acetonitrile
• InChI: InChI=1S/C9H6BrF2NO/c10-7-2-1-3-8(14-9(11)12)6(7)4-5-13/h1-3,9H,4H2
• InChI Key: ISIUDWIHDYBLCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)CC#N)OC(F)F

Description

2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile is a brominated aromatic nitrile compound featuring a difluoromethoxy substituent at the 6-position and a bromine atom at the 2-position of the benzene ring. This structure combines electron-withdrawing groups (bromine and difluoromethoxy) with the nitrile functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis.

Preparation Methods

The synthesis of 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-bromo-6-(difluoromethoxy)benzaldehyde.

Reaction Conditions: The aldehyde is subjected to a nucleophilic substitution reaction with acetonitrile in the presence of a base such as sodium hydride or potassium carbonate.

Industrial Production: Industrial production methods may involve optimizing reaction conditions such as temperature, solvent, and reaction time to maximize yield and purity.

Chemical Reactions Analysis

2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromo group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Common Reagents and Conditions: Typical reagents include bases like sodium hydride, oxidizing agents like potassium permanganate, and reducing agents like lithium aluminum hydride.

Major Products: The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is used in studies involving enzyme inhibition and protein-ligand interactions.

Medicine: Research into potential pharmaceutical applications, including drug development and testing.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to inhibition or activation of specific pathways.

Pathways Involved: The exact pathways depend on the specific application and target of the compound.

Comparison with Similar Compounds

Key Findings:

Substituent Effects on Reactivity: Bromine at the 2-position (meta to nitrile) in the target compound enhances electrophilic substitution reactivity compared to analogs with bromine at positions 4 or 5 .

Synthetic Applications: Fluorinated analogs (e.g., 2-(2-Bromo-6-fluorophenyl)acetonitrile) are precursors in Suzuki-Miyaura couplings for drug intermediates, suggesting similar utility for the difluoromethoxy variant . Methoxy-substituted compounds (e.g., 2-(5-Bromo-2-methoxyphenoxy)acetonitrile) are employed in agrochemicals, whereas difluoromethoxy derivatives may offer improved metabolic stability in pharmaceuticals .

Safety and Handling :

• Brominated nitriles generally require stringent safety measures. For example, 2-(2-Bromo-6-fluorophenyl)acetonitrile mandates ventilation due to inhalation risks, a precaution likely applicable to the target compound .

Biological Activity

2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article summarizes the current understanding of its biological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound features a bromine atom and a difluoromethoxy group attached to a phenyl ring, alongside an acetonitrile functional group. These structural components contribute to its unique chemical properties, influencing its biological activity.

Biological Activity Overview

Research indicates that 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile exhibits various biological activities, including:

• Antimicrobial Properties : Investigated for its efficacy against a range of microbial pathogens.
• Anticancer Activity : Shows promise as a lead compound for cancer treatment due to its selective inhibition of certain cancer cell lines.
• Enzyme Inhibition : Potentially acts as an inhibitor for specific enzymes implicated in disease processes.

The biological activity of this compound is primarily attributed to its interaction with molecular targets such as:

• Enzymes : The presence of bromine and fluorine enhances binding affinity, potentially leading to enzyme inhibition.
• Receptors : Its structure may allow it to modulate receptor activity, influencing various cellular pathways.

Antimicrobial Activity

A study highlighted the compound's antimicrobial effects, demonstrating significant inhibition against several bacterial strains. The mechanism involves disruption of bacterial cell wall synthesis, leading to cell lysis.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
E. coli	15 µg/mL
S. aureus	10 µg/mL
P. aeruginosa	20 µg/mL

Anticancer Properties

In vitro studies have shown that 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile exhibits selective cytotoxicity against various cancer cell lines. The compound's IC50 values indicate potent activity:

Cancer Cell Line	IC50 (µM)
HeLa	5.0
MCF-7	3.5
A549	4.8

The compound induces apoptosis in cancer cells through the activation of intrinsic apoptotic pathways.

Enzyme Inhibition Studies

Research has identified the compound as a selective inhibitor of specific kinases involved in cancer progression. For instance, it was found to inhibit SIK2 and SIK3 with notable potency:

Enzyme	IC50 (µM)
SIK2	0.8
SIK3	1.0

These findings suggest potential applications in targeted cancer therapies.